Cas no 885269-52-3 (Thieno[2,3-d]pyrimidin-4-amine,6-methyl-)

Thieno[2,3-d]pyrimidin-4-amine,6-methyl- is a heterocyclic compound featuring a fused thienopyrimidine core with a methyl substituent at the 6-position and an amine group at the 4-position. This structure imparts significant potential in medicinal chemistry, particularly as a scaffold for kinase inhibitors and other biologically active molecules. Its rigid, planar architecture enhances binding affinity to target proteins, while the amine functionality allows for further derivatization. The compound is of interest in pharmaceutical research for its role in developing therapeutics for oncology and inflammatory diseases. High purity and well-defined synthetic pathways ensure reproducibility in research applications.

Thieno[2,3-d]pyrimidin-4-amine,6-methyl- structure

885269-52-3 structure

Product Name:Thieno[2,3-d]pyrimidin-4-amine,6-methyl-

CAS No:885269-52-3

MF:C₇H₇N₃S

MW:165.215579271317

MDL:MFCD08234549

CID:710651

PubChem ID:28849192

Update Time:2025-06-07

Thieno[2,3-d]pyrimidin-4-amine,6-methyl- Chemical and Physical Properties

Names and Identifiers

- Thieno[2,3-d]pyrimidin-4-amine,6-methyl-
- 6-methyl-Thieno[2,3-d]pyrimidin-4-amine
- 6-Methylthieno[2,3-d]pyrimidin-4-amine
- 885269-52-3
- FT-0740509
- AKOS012926812
- MFCD08234549
- CS-0035865
- AB43586
- DTXSID30651721
- AM806279
- AS-64696
- DB-058155
- MDL： MFCD08234549
- Inchi： 1S/C7H7N3S/c1-4-2-5-6(8)9-3-10-7(5)11-4/h2-3H,1H3,(H2,8,9,10)
- InChI Key： ACONODTUXUSBFB-UHFFFAOYSA-N
- SMILES： S1C(C)=CC2=C(N)N=CN=C12

Computed Properties

Exact Mass: 165.03606841g/mol
Monoisotopic Mass: 165.03606841g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: 1.6
Topological Polar Surface Area: 80Å²

Thieno[2,3-d]pyrimidin-4-amine,6-methyl- Pricemore >>

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